Cas no 137319-25-6 (3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-amino-3-iminopropyl)-4,7-dihydro-4-oxo-)

• Product Name: 3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-amino-3-iminopropyl)-4,7-dihydro-4-oxo-
• CAS No: 137319-25-6
• MF: C₁₀H₁₃N₇O₂
• MW: 263.255920171738
• CID: 147236
• PubChem ID: 135492350
• Update Time: 2025-04-19

3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-amino-3-iminopropyl)-4,7-dihydro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• 3H-Pyrrolo[2,3-d]pyrimidine-5-carboxamide,2-amino-N-(3-amino-3-iminopropyl)-4,7-dihydro-4-oxo-
• 2-amino-N-(3-amino-3-iminopropyl)-4-oxo-1,7-dihydropyrrolo[2,3-d]pyrimidine-5-carboxamide
• echiguanine A
• 1H-Pyrrolo(2,3-d)pyrimidine-5-carboxamide, 2-amino-N-(3-amino-3-iminopropyl)-4,7-dihydro-4-oxo-
• 2-amino-N-[(3Z)-3-amino-3-iminopropyl]-4-oxo-4,7-dihydro-1H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• N-(2-Amidinoethyl)-2-amino-4-hydroxy-7H-pyrrolo(2,3-d)pyrimidine-5-carboxamide
• 2-amino-N-(3-amino-3-iminopropyl)-4-oxo-3,7-dihydropyrrolo[2,3-d]pyrimidine-5-carboxamide
• DTXSID60160134
• BDBM50214291
• NSC-649769
• 2-amino-N-(3-amino-3-imino-propyl)-4-hydroxy-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• 137319-25-6
• CHEMBL82452
• 2-Amino-N-(3-amino-3-iminopropyl)-4-hydroxy-7H-pyrrolo[2,3-d]pyrimidine-5-carboxamide
• NSC649769

• Inchi： 1S/C10H13N7O2/c11-5(12)1-2-14-8(18)4-3-15-7-6(4)9(19)17-10(13)16-7/h3H,1-2H2,(H3,11,12)(H,14,18)(H4,13,15,16,17,19)
• InChI Key： APPZNNNSVGCTRW-UHFFFAOYSA-N
• SMILES： O=C(C1=CNC2=C1C(NC(N)=N2)=O)NCCC(=N)N

Computed Properties

• Exact Mass: 263.11329
• Monoisotopic Mass: 263.113
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 122
• XLogP3: -2.5
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.87
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.859
• PSA: 166.79

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidinecarboxamides